N-(3-fluorophenyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(3-fluorophenyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H14FNO/c1-10-6-7-11(2)14(8-10)15(18)17-13-5-3-4-12(16)9-13/h3-9H,1-2H3,(H,17,18)
• InChI Key: USAKXVMZMPLWKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol

Description

N-(3-fluorophenyl)-2,5-dimethylbenzamide, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) used as an antidepressant and anxiolytic medication. It was first synthesized in 1970 by Bryan Molloy and Robert Rathbun at Eli Lilly and Company. Since then, fluoxetine has become one of the most widely prescribed antidepressants in the world.

Mechanism of Action

Fluoxetine works by inhibiting the reuptake of serotonin, a neurotransmitter involved in regulating mood, sleep, and appetite. By blocking the reuptake of serotonin, N-(3-fluorophenyl)-2,5-dimethylbenzamide increases the concentration of serotonin in the synaptic cleft, leading to increased activation of serotonin receptors and improved mood.
Biochemical and Physiological Effects:
Fluoxetine has been shown to have a number of biochemical and physiological effects, including increased levels of serotonin in the brain, decreased levels of cortisol (a stress hormone), and increased levels of brain-derived neurotrophic factor (BDNF), a protein involved in promoting the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in laboratory experiments, including its well-established safety profile, its ability to cross the blood-brain barrier, and its selective targeting of serotonin reuptake. However, N-(3-fluorophenyl)-2,5-dimethylbenzamide also has limitations, including its potential for off-target effects and its variability in response among individuals.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-2,5-dimethylbenzamide, including investigating its effects on other neurotransmitter systems, such as dopamine and norepinephrine, and exploring its potential for use in combination therapies for depression and other psychiatric disorders. Additionally, further research is needed to better understand the mechanisms underlying N-(3-fluorophenyl)-2,5-dimethylbenzamide's therapeutic effects and to identify biomarkers that can predict individual response to the medication.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-2,5-dimethylbenzamide involves several steps, including the reaction of 3-fluorobenzoic acid with 2,5-dimethylphenylmagnesium bromide to form 3-fluorophenyl-2,5-dimethylphenylmethanol. This intermediate is then converted to the corresponding amide using thionyl chloride and ammonia. The amide is then cyclized using sodium hydride and dimethyl sulfate to form the final product, N-(3-fluorophenyl)-2,5-dimethylbenzamide.

Scientific Research Applications

Fluoxetine has been extensively studied for its therapeutic effects in treating depression and anxiety disorders. It has also been investigated for its potential use in treating other conditions, such as obsessive-compulsive disorder, bulimia nervosa, and premenstrual dysphoric disorder. Additionally, N-(3-fluorophenyl)-2,5-dimethylbenzamide has been studied for its effects on brain function and behavior, including its role in modulating serotonin neurotransmission.